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Introduction
Gold-199 (¹⁹⁹Au) is a synthetic radioisotope of gold that has garnered significant interest in the

scientific community, particularly for its applications in nuclear medicine. Its unique decay

characteristics make it a promising candidate for both diagnostic imaging and therapeutic

purposes. This technical guide provides a comprehensive overview of the discovery, history,

physical properties, production methods, and applications of Gold-199, with a focus on

experimental protocols and quantitative data.

Discovery and History
The discovery of Gold-199 is rooted in the burgeoning field of nuclear physics in the 1930s.

While the year 1937 is cited as the year of its discovery, the comprehensive characterization

and reporting of several radioactive gold isotopes, including Gold-199, were detailed in a 1938

publication in the journal Physical Review by J. J. Livingood and Glenn T. Seaborg from the

University of California, Berkeley.

Their pioneering work involved the bombardment of stable isotopes with particles from a

cyclotron, a particle accelerator developed by Ernest O. Lawrence at Berkeley. This era marked

a flurry of discoveries of new radioisotopes, and the work of Livingood and Seaborg on gold

was a significant contribution to this expanding knowledge.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1202353?utm_src=pdf-interest
https://www.benchchem.com/product/b1202353?utm_src=pdf-body
https://www.benchchem.com/product/b1202353?utm_src=pdf-body
https://www.benchchem.com/product/b1202353?utm_src=pdf-body
https://www.benchchem.com/product/b1202353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inferred Historical Experimental Protocol: The Discovery
of Gold-199
Based on the common methodologies employed by Livingood and Seaborg during that period,

the likely experimental protocol for the discovery of Gold-199 can be inferred as follows:

Target Preparation: A thin foil of a stable platinum isotope, likely ¹⁹⁸Pt, was prepared as the

target material.

Irradiation: The platinum target was bombarded with a beam of deuterons or neutrons

produced by one of the cyclotrons at the Berkeley Radiation Laboratory. The nuclear reaction

of interest would have been the (d,p) or (n,γ) reaction on a platinum isotope, leading to the

formation of a radioactive platinum isotope that would then decay to a gold isotope. A

probable reaction is the neutron capture by ¹⁹⁸Pt to form ¹⁹⁹Pt, which then undergoes beta

decay to ¹⁹⁹Au.

Chemical Separation: Following irradiation, the target was dissolved in a suitable acid, such

as aqua regia. Standard analytical chemistry techniques of the time, likely involving

precipitation and extraction, were then employed to chemically separate the minute

quantities of newly formed radioactive gold from the bulk platinum target material.

Radiation Detection and Characterization: The separated gold fraction was then analyzed for

its radioactivity. This was typically done using an electroscope or a Geiger-Müller counter to

measure the intensity of the emitted radiation. By measuring the decay of this radioactivity

over time, they could determine the half-life of the new isotope. The energy of the emitted

beta particles would have been characterized using absorption measurements with materials

of varying thickness.

This systematic approach of bombardment, chemical separation, and radiation measurement

was the hallmark of the discovery of numerous radioisotopes during this period.

Physical and Nuclear Properties
Gold-199 is characterized by a specific set of physical and nuclear properties that are crucial

for its applications. These properties are summarized in the table below.
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Property Value

Atomic Number (Z) 79

Mass Number (A) 199

Half-life 3.139 days

Decay Mode Beta minus (β⁻)

Daughter Isotope ¹⁹⁹Hg (Mercury-199)

Beta (β⁻) Max Energy 0.452 MeV

Beta (β⁻) Average Energy ~0.14 MeV

Gamma (γ) Energies 158.4 keV, 208.2 keV

Production of Gold-199
While the initial discovery utilized early cyclotron technology, modern production methods for

Gold-199 are more refined and optimized for producing high-purity material for medical and

research applications.

Reactor Production via Platinum-198 Irradiation
The most common method for producing Gold-199 is through the neutron irradiation of

enriched Platinum-198 (¹⁹⁸Pt) in a nuclear reactor. The process involves two key nuclear

reactions:

Neutron Capture: A ¹⁹⁸Pt target is bombarded with thermal neutrons, leading to the formation

of Platinum-199 (¹⁹⁹Pt).

¹⁹⁸Pt (n,γ) ¹⁹⁹Pt

Beta Decay: The newly formed ¹⁹⁹Pt is unstable and undergoes beta decay with a half-life of

30.8 minutes to form Gold-199.

¹⁹⁹Pt → ¹⁹⁹Au + β⁻
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Following irradiation, the Gold-199 is chemically separated from the remaining platinum target

material to produce a high-purity product.

Diagram of Gold-199 Production from Platinum-198

Enriched Platinum-198
Target (¹⁹⁸Pt)

Neutron Irradiation
in Nuclear Reactor

(n,γ) reaction Platinum-199
(¹⁹⁹Pt)

Chemical
Separation

β⁻ decay (T½ = 30.8 min) High-Purity
Gold-199 (¹⁹⁹Au)
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Caption: Workflow for the production of Gold-199 via neutron irradiation of Platinum-198.

Double Neutron Capture on Gold-197
Another production route involves the double neutron capture of stable Gold-197 (¹⁹⁷Au). This

method, however, also produces Gold-198 (¹⁹⁸Au) as a co-product.

First Neutron Capture: ¹⁹⁷Au (n,γ) ¹⁹⁸Au

Second Neutron Capture: ¹⁹⁸Au (n,γ) ¹⁹⁹Au

The presence of ¹⁹⁸Au can be a consideration for certain applications due to its different decay

properties.

Decay Scheme of Gold-199
Gold-199 decays exclusively via beta minus (β⁻) emission to the stable isotope Mercury-199

(¹⁹⁹Hg). The decay process involves the emission of a beta particle (an electron) and an

antineutrino from the nucleus, transforming a neutron into a proton. This decay is often

accompanied by the emission of gamma rays as the daughter nucleus transitions from an

excited state to its ground state.

Decay Scheme of Gold-199
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Caption: Simplified decay scheme of Gold-199 to stable Mercury-199.

Applications in Research and Medicine
The properties of Gold-199 make it a valuable tool in several areas of research and medicine,

particularly in the development of radiopharmaceuticals.

Theranostics: A Combined Therapeutic and Diagnostic
Agent
Gold-199 is considered a "theranostic" agent, meaning it has both therapeutic and diagnostic

capabilities.

Therapy: The emission of beta particles with a relatively short range in tissue allows for

targeted cell killing in the vicinity of the isotope. This is particularly advantageous for treating

small tumors or micrometastases while minimizing damage to surrounding healthy tissue.

Diagnostics: The co-emission of gamma rays allows for the visualization of the isotope's

distribution in the body using Single Photon Emission Computed Tomography (SPECT)

imaging. This enables researchers and clinicians to track the delivery of the therapeutic

agent to the target site.
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Gold Nanoparticles for Cancer Treatment and Imaging
A significant area of research involves the incorporation of Gold-199 into gold nanoparticles

(AuNPs). These nanoparticles can be functionalized to specifically target cancer cells.

The following is a generalized protocol for the synthesis of Gold-199 doped gold nanoparticles,

based on published methods:

Seed Solution Preparation:

A solution of a gold salt (e.g., HAuCl₄) is prepared in the presence of a capping agent

(e.g., cetyltrimethylammonium bromide - CTAB).

A reducing agent (e.g., sodium borohydride - NaBH₄) is added to reduce the gold ions and

form small gold seed nanoparticles.

Growth Solution Preparation:

A growth solution is prepared containing more gold salt, a capping agent, and a milder

reducing agent (e.g., ascorbic acid).

A solution containing radioactive ¹⁹⁹Au ions (in a form such as H¹⁹⁹AuCl₄) is added to this

growth solution.

Nanoparticle Growth:

The seed solution is added to the growth solution. The seed nanoparticles act as

nucleation sites for the further reduction of gold and ¹⁹⁹Au ions, resulting in the growth of

larger, radioactive nanoparticles.

Purification:

The resulting ¹⁹⁹Au-doped gold nanoparticles are purified from the reaction mixture,

typically through centrifugation and washing steps.

Surface Functionalization (Optional):
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The surface of the nanoparticles can be further modified with targeting ligands (e.g.,

antibodies, peptides) to enhance their uptake by specific cancer cells.

Workflow for ¹⁹⁹Au-Nanoparticle Synthesis and Application

Nanoparticle Synthesis

Application in Cancer Theranostics

Gold Seed
Nanoparticles

Seed-Mediated Growth

Growth Solution
(containing ¹⁹⁹Au³⁺)

¹⁹⁹Au-Doped
Gold Nanoparticles

Surface Functionalization
(Targeting Ligands)

Systemic Administration
(e.g., Intravenous Injection)

Tumor Targeting

SPECT Imaging
(γ-rays)

Beta-Particle Therapy
(β⁻ emission)
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Click to download full resolution via product page

Caption: A logical workflow from the synthesis of ¹⁹⁹Au-doped nanoparticles to their application

in cancer imaging and therapy.

Conclusion
Gold-199 stands as a testament to the early discoveries in nuclear science and continues to be

an isotope of significant interest. Its journey from a laboratory curiosity in the 1930s to a key

component in advanced cancer research highlights the enduring impact of fundamental

scientific exploration. With its favorable decay properties and the versatility of gold nanoparticle

chemistry, Gold-199 is poised to play an increasingly important role in the development of next-

generation theranostic agents for personalized medicine. The detailed understanding of its

history, properties, and the experimental protocols for its production and application are

essential for researchers and professionals working to harness its potential.

To cite this document: BenchChem. [Gold-199: A Technical Guide to its Discovery,
Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202353#discovery-and-history-of-gold-199-isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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